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Compound of Interest

Compound Name: H-Lys(me)2-oh hcl

CAS No.: 79416-87-8

Cat. No.: B1506683

Get Quote

Executive Summary & Chemical Profile
As research professionals in drug development and epigenetics, we often handle modified

amino acids like H-Lys(Me)2-OH HCl (N-epsilon-dimethyl-L-lysine hydrochloride). While

frequently categorized as "low hazard" in some jurisdictions, a lack of comprehensive

toxicological data requires that we adopt the Precautionary Principle.

This guide moves beyond the basic Safety Data Sheet (SDS) to provide a field-proven

operational framework. We treat this compound not just as a reagent, but as a bioactive amine

salt that requires specific segregation to maintain environmental compliance (RCRA) and data

integrity.
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Parameter Specification

Chemical Name N-epsilon-dimethyl-L-lysine hydrochloride

Common Synonyms H-Lys(Me)2-OH HCl; Dimethyllysine HCl

CAS Number 2259-86-1

Molecular Formula

Molecular Weight 226.70 g/mol

Solubility
Highly soluble in water; slightly soluble in

ethanol

Primary Hazard (GHS)
Warning: Skin Irrit. 2 (H315), Eye Irrit.[1] 2A

(H319), STOT SE 3 (H335) [1, 2]

Risk Assessment & Engineering Controls
The "Why" Behind the Protocol
Although H-Lys(Me)2-OH HCl is an amino acid derivative, the hydrochloride salt form implies

potential acidity in high concentrations. Furthermore, as a nitrogen-rich compound, improper

disposal contributes to eutrophication in water systems. Therefore, drain disposal is strictly

prohibited regardless of concentration.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 particulate respirator recommended during weighing of dry powder

to prevent inhalation of fine dusts (H335).

Dermal: Nitrile gloves (0.11 mm minimum thickness). The HCl salt is hygroscopic; moisture

from skin can cause the powder to cake and adhere to gloves, increasing transfer risk.

Ocular: ANSI Z87.1 compliant safety glasses with side shields.

Disposal Workflows: The Decision Tree
Effective waste management relies on segregating the chemical state (Solid vs. Liquid) at the

point of generation.
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Workflow Visualization
The following diagram outlines the logical flow for disposing of H-Lys(Me)2-OH HCl, ensuring

compliance with federal and institutional regulations.
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Figure 1: Logic flow for segregating and disposing of H-Lys(Me)2-OH HCl waste streams.
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Detailed Disposal Procedures
Protocol A: Solid Waste (Dry Powder & Contaminated
Debris)
Applicability: Expired reagent, spill cleanup materials, contaminated weighing boats.

Containment: Do not sweep dry powder vigorously, as this aerosolizes the hydrochloride salt.

Use a wet wipe or damp paper towel to capture dust.

Primary Vessel: Transfer waste into a clear, wide-mouth High-Density Polyethylene (HDPE)

jar. Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag.

Constituents: "N-epsilon-dimethyl-L-lysine hydrochloride" (Do not use abbreviations like H-

Lys(Me)2).[2]

Hazard Checkbox: Mark "Irritant" and "Toxic".[3]

Segregation: Keep separate from strong oxidizers (e.g., permanganates, nitrates) to prevent

potential exothermic reactions [3].

Protocol B: Liquid Waste (Aqueous & Solvent Solutions)
Applicability: Reaction mixtures, mother liquors, or unused stock solutions.

pH Check: If the solution is aqueous, check the pH. H-Lys(Me)2-OH HCl solutions can be

slightly acidic.[4]

Note: Do not neutralize in the waste container unless authorized by your facility's EHS

officer, as heat generation can pressurize the vessel.

Stream Selection:

Aqueous Stream: If dissolved in water/buffers (

organic content), dispose in the "Aqueous Waste" carboy.
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Organic Stream: If dissolved in methanol/ethanol, dispose in the "Non-Halogenated

Organic Solvent" carboy.

Rinsing: Triple-rinse empty stock bottles with the solvent used (water or organic). Pour

rinsate into the respective waste container. Deface the label on the empty bottle and dispose

of the bottle in glass trash (if chemically clean) or solid waste (if residue remains).

Emergency Response: Spills and Exposure
In the event of an accidental release, immediate action prevents chronic contamination.

Scenario Immediate Action Protocol

Dry Powder Spill

1. Evacuate immediate area if dust is visible.2.

[5] Don N95 respirator and nitrile gloves.3.

Cover spill with damp paper towels to suppress

dust.4. Scoop into hazardous waste container.

Eye Contact

1. Do not rub eyes. The HCl salt will cause

stinging.2. Flush with tepid water at an eyewash

station for 15 minutes.3. Seek medical attention

if irritation persists (H319).

Skin Contact

1. Brush off dry powder gently.2. Wash affected

area with soap and copious water.3.[2][6]

Remove contaminated clothing to prevent

prolonged contact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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